N-(2,4-dimethoxyphenyl)-2-(1-methyl-1H-indol-3-yl)acetamide
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Overview
Description
- Its chemical formula is C₁₉H₂₀N₂O₃ .
- The compound features an indole ring system, which is common in many biologically active molecules.
- While its exact origin and discovery are not widely documented, it has gained attention due to its potential pharmacological properties.
N-(2,4-dimethoxyphenyl)-2-(1-methyl-1H-indol-3-yl)acetamide: , is a synthetic organic compound.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: DMT-2-Acetamide serves as a model compound for studying indole-based chemistry and reactivity.
Biology and Medicine:
Industry: Its industrial applications remain unexplored.
Mechanism of Action
- The exact mechanism is not fully elucidated.
- It likely involves interactions with neurotransmitter receptors , affecting neuronal signaling pathways.
- Further studies are necessary to understand its precise mode of action.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C19H20N2O3 |
---|---|
Molecular Weight |
324.4 g/mol |
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-(1-methylindol-3-yl)acetamide |
InChI |
InChI=1S/C19H20N2O3/c1-21-12-13(15-6-4-5-7-17(15)21)10-19(22)20-16-9-8-14(23-2)11-18(16)24-3/h4-9,11-12H,10H2,1-3H3,(H,20,22) |
InChI Key |
MPHVMVMSOKKNAU-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)CC(=O)NC3=C(C=C(C=C3)OC)OC |
Origin of Product |
United States |
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